Cas no 139127-29-0 (1,3,4-Oxadiazol-2(3H)-one, 5-dodecyl-3-phenyl-)

139127-29-0 structure
Product name:1,3,4-Oxadiazol-2(3H)-one, 5-dodecyl-3-phenyl-
CAS No:139127-29-0
MF:C20H30N2O2
MW:330.464405536652
CID:3724507
1,3,4-Oxadiazol-2(3H)-one, 5-dodecyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2(3H)-one, 5-dodecyl-3-phenyl-
-
1,3,4-Oxadiazol-2(3H)-one, 5-dodecyl-3-phenyl- Related Literature
-
Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
-
Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
-
Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
-
Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
-
Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
139127-29-0 (1,3,4-Oxadiazol-2(3H)-one, 5-dodecyl-3-phenyl-) Related Products
- 847381-00-4(4-fluoro-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylbenzene-1-sulfonamide)
- 2228566-15-0(2,2-difluoro-1-(4-methoxynaphthalen-1-yl)cyclopropane-1-carboxylic acid)
- 2020123-05-9(tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate)
- 2011137-01-0(2-3-amino-4-(propan-2-yl)oxolan-3-ylacetic acid)
- 122766-05-6(7-hydroxy-2-methyl-3-phenyl-8-[(piperidin-1-yl)methyl]-4H-chromen-4-one)
- 1704012-53-2(1,1-difluoro-4-methylhexan-2-amine)
- 2728151-20-8(7-methyl-8-oxo-5H,6H,7H,8H-imidazo1,2-apyrazine-2-carboxylic acid)
- 55418-29-6(O-(3-fluorophenyl)methylhydroxylamine)
- 2138690-84-1(2-{(benzyloxy)carbonylamino}-2-(1-methylpiperidin-4-yl)acetic acid)
- 2229104-53-2(5-(3-bromo-2,2-dimethylpropyl)-2-methoxy-3-methylpyridine)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
